Cas no 2098046-54-7 (methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate)

• Product Name: methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate
• CAS No: 2098046-54-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5724524
• PubChem ID: 121214378
• Update Time: 2025-05-24

methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0011984
• F2198-6440
• 2098046-54-7
• methyl 2-prop-2-ynyl-4,5,6,7-tetrahydroindazole-3-carboxylate
• methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate
• AKOS026724894
• 2H-Indazole-3-carboxylic acid, 4,5,6,7-tetrahydro-2-(2-propyn-1-yl)-, methyl ester

• Inchi： 1S/C12H14N2O2/c1-3-8-14-11(12(15)16-2)9-6-4-5-7-10(9)13-14/h1H,4-8H2,2H3
• InChI Key： BEYHBGXJIMLGOE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C(CCCC2)=NN1CC#C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 381.7±42.0 °C(Predicted)
• pka: 0.86±0.20(Predicted)

Additional information on methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate

Introduction to Methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate (CAS No. 2098046-54-7)

Methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate is a complex organic compound with the CAS registry number 2098046-54-7. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with significant applications in pharmaceuticals and organic synthesis. The structure of this compound features a tetrahydroindazole ring system substituted with a propargyl group at position 2 and a methyl ester group at position 3. These structural elements contribute to its unique chemical properties and potential biological activities.

The indazole core of this compound is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The tetrahydro modification at positions 4,5,6,7 introduces saturation into the ring system, which can influence the compound's stability, solubility, and reactivity. The propargyl group (-C≡CCH3) at position 2 adds reactivity due to the sp-hybridized carbon-carbon triple bond. This functional group is known for its ability to undergo various transformations, such as cycloadditions or nucleophilic additions, making it a valuable moiety in organic synthesis.

The methyl ester group at position 3 contributes to the compound's solubility and bioavailability. Ester groups are commonly used in pharmaceuticals to improve drug delivery and stability. The combination of these functional groups in methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydro-2H-indazole-3-carboxylate makes it a versatile building block for further chemical modifications and applications in drug discovery.

Recent studies have highlighted the potential of indazole derivatives in targeting various biological pathways. For instance, research has shown that certain indazole-based compounds exhibit anti-inflammatory, anticancer, and antimicrobial activities. The presence of the propargyl group in this compound may enhance its ability to interact with biological targets through π-interactions or covalent binding mechanisms.

In terms of synthesis, methyl 2-(prop-2-yn-1-yl)-4,5,6,7-tetrahydroindazolecarboxylate can be prepared through a variety of methods. One common approach involves the cyclization of appropriate amino alcohols or ketones under acidic or basic conditions. The introduction of the propargyl group can be achieved through alkylation or conjugate addition reactions. The methyl ester can be introduced via esterification reactions using methanol as the alcohol component.

The physical properties of this compound include its molecular weight (approximately 318 g/mol) and melting point (not yet reported). Its solubility in common solvents such as dichloromethane and dimethylformamide has been studied and found to be moderate due to the balance between hydrophobic and hydrophilic groups in its structure.

From an application standpoint, methyl 2-(propargyl)-tetrahydroindazolcarboxylate has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo further functionalization makes it a valuable starting material for medicinal chemists exploring new drug candidates. For example, researchers have utilized similar indazole derivatives as scaffolds for developing kinase inhibitors and other therapeutic agents.

Recent advancements in computational chemistry have also enabled detailed studies of the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and potential sites for nucleophilic or electrophilic attack. These studies are crucial for designing efficient synthetic routes and predicting biological activity.

In conclusion, methyl 2-(propargyl)-tetrahydroindazolcarboxylate (CAS No. 2098046–54–7) is a structurally complex organic compound with significant potential in pharmaceutical research and organic synthesis. Its unique combination of functional groups offers versatility in chemical transformations and applications across diverse fields.